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Compound of Interest

Compound Name: 4-Bromomethyl-1,2-dinitrobenzene

Cat. No.: B188514 Get Quote

Technical Support Center: 4-Bromomethyl-1,2-
dinitrobenzene
This guide provides essential safety information, troubleshooting advice, and handling

protocols for the laboratory use of 4-Bromomethyl-1,2-dinitrobenzene. It is intended for

researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Bromomethyl-1,2-dinitrobenzene?

A1: 4-Bromomethyl-1,2-dinitrobenzene is a hazardous chemical. It is harmful if swallowed,

causes skin irritation, and serious eye irritation.[1] It is also suspected of causing genetic

defects.[1] Due to its dinitrobenzene structure, it may be toxic if it comes into contact with skin

or is inhaled.[2][3] Dinitrobenzenes can also cause sensitization by skin contact.[3][4]

Q2: What are the immediate first aid measures in case of exposure?

A2: In case of any exposure, it is crucial to seek immediate medical attention.[2]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[2][5]
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Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes.[2][5]

Ingestion: Call a physician or poison control center immediately. Do NOT induce vomiting.[2]

[5]

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.[2]

[5]

Q3: How should I properly store 4-Bromomethyl-1,2-dinitrobenzene?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[5]

[6] It should be stored locked up and away from incompatible materials such as strong

oxidizing agents and water.[2][6]

Q4: What is the correct procedure for disposing of waste containing this chemical?

A4: Disposal must be in accordance with local, regional, and national regulations.[1] It is

considered hazardous waste.[7] You should entrust the disposal to a licensed waste disposal

company.[1] Do not let the chemical enter drains or the environment.[2][5]
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Problem Possible Cause Solution

Unexpected reaction color or

vigor

Contamination of glassware or

reagents. Incompatibility with

other substances in the

reaction mixture.

Ensure all glassware is

scrupulously clean and dry.

Review the known

incompatibilities of

dinitroaromatic compounds,

which include strong bases

and oxidizing agents.[2]

Difficulty in dissolving the

compound

Use of an inappropriate

solvent.

The solubility of 4-

Bromomethyl-1,2-

dinitrobenzene has not been

fully investigated.[2] Small-

scale solubility tests with a

range of common laboratory

solvents may be necessary.

Skin irritation despite wearing

gloves

Glove material may not be

resistant to the chemical or

solvents used. Micro-tears or

improper removal of gloves.

Use appropriate chemical-

resistant gloves and inspect

them before each use.[5]

Follow proper glove removal

procedures to avoid

contaminating your skin. Wash

hands thoroughly after

handling.[2]

Solid material appears

discolored or clumped

Degradation due to improper

storage (exposure to moisture

or light).

Do not use the material if its

appearance is suspect.

Dispose of it according to

proper procedures.[1] Store in

a cool, dry, and dark place.[3]

Physical and Chemical Properties
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Property Value

Molecular Formula C₆H₃BrN₂O₄

Molecular Weight 247.01 g/mol

Appearance Yellow Solid[8]

Melting Point 70 - 73 °C / 158 - 163.4 °F[2][8]

Solubility No information available[2]

Experimental Protocols
Protocol for Handling and Weighing 4-Bromomethyl-1,2-
dinitrobenzene

Preparation:

Work within a certified chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible.[2]

Wear appropriate Personal Protective Equipment (PPE): a lab coat, chemical-resistant

gloves (e.g., nitrile), and chemical safety goggles.[1][2]

Weighing:

Tare a clean, dry weighing vessel on an analytical balance.

Carefully transfer the required amount of the solid chemical from the stock container to the

weighing vessel using a clean spatula.

Avoid generating dust.[2][4]

Close the stock container tightly immediately after use.

Transfer:

Carefully add the weighed compound to the reaction vessel.
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If necessary, use a small amount of the reaction solvent to rinse any remaining solid from

the weighing vessel into the reaction flask.

Cleanup:

Wipe down the spatula and any contaminated surfaces with a suitable solvent and dispose

of the cleaning materials as hazardous waste.

Remove gloves using the proper technique and dispose of them.

Wash hands thoroughly with soap and water.
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Caption: A typical experimental workflow for handling 4-Bromomethyl-1,2-dinitrobenzene.
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Spill Occurs
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Caption: A flowchart for responding to a spill of 4-Bromomethyl-1,2-dinitrobenzene.
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Caption: A decision tree for risk assessment before using 4-Bromomethyl-1,2-
dinitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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